Cas no 1030176-93-2 (1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine)

• Product Name: 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine
• CAS No: 1030176-93-2
• MF: C₁₈H₁₈F₃N₃O₃S₂
• MW: 445.479032039642
• CID: 6267817
• PubChem ID: 25468185
• Update Time: 2025-10-30

1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-26604983
• 1030176-93-2
• 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine
• AKOS034071751
• Z28939978
• 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine

• Inchi： 1S/C18H18F3N3O3S2/c1-28-16-15(3-2-8-22-16)17(25)23-9-11-24(12-10-23)29(26,27)14-6-4-13(5-7-14)18(19,20)21/h2-8H,9-12H2,1H3
• InChI Key： DXTNYCASZCEIHE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(N1CCN(C(C2=CC=CN=C2SC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 445.07416828g/mol
• Monoisotopic Mass: 445.07416828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine

1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine: A Comprehensive Overview

1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine (CAS No. 1030176-93-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the piperazine family and features a unique combination of functional groups that contribute to its diverse biological activities. The compound's structure includes a methylsulfanyl group, a pyridine ring, and a trifluoromethylbenzenesulfonyl moiety, which collectively impart distinct chemical and biological properties.

The methylsulfanyl group is known for its ability to participate in various chemical reactions, including nucleophilic substitution and redox processes. This functional group can also influence the lipophilicity and metabolic stability of the molecule, making it an important consideration in drug design. The pyridine ring, on the other hand, is a common structural motif in many bioactive compounds due to its aromaticity and the presence of nitrogen, which can form hydrogen bonds with biological targets. The trifluoromethylbenzenesulfonyl moiety is particularly noteworthy for its electron-withdrawing properties, which can modulate the compound's reactivity and binding affinity to specific receptors.

Recent studies have highlighted the potential of 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the University of California have demonstrated that the compound can effectively inhibit the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral RNA synthesis.

The pharmacokinetic properties of 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine have been extensively studied to assess its suitability as a therapeutic agent. Preclinical data indicate that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. Furthermore, toxicological studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

One of the key challenges in developing 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine as a drug candidate is optimizing its solubility and stability. To address these issues, researchers have explored various formulation strategies, including the use of prodrugs and nanoparticles. These approaches have shown promise in enhancing the compound's bioavailability and reducing its degradation in physiological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine in human subjects. Early-phase trials have demonstrated promising results, with patients showing significant improvements in disease symptoms and biomarker levels. However, further studies are needed to confirm these findings and to explore potential long-term effects.

In conclusion, 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine (CAS No. 1030176-93-2) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research efforts aim to optimize its formulation and delivery methods, paving the way for potential clinical use in treating inflammatory diseases, viral infections, and other conditions.